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Compound of Interest

Compound Name: 3-Methylisonicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided is based on available data for 3-
Methylisonicotinonitrile and structurally related compounds. It is not exhaustive and should
be supplemented with a thorough review of the most current Safety Data Sheet (SDS) before
handling. All laboratory work should be conducted by qualified personnel adhering to
established safety protocols.

Introduction

3-Methylisonicotinonitrile is a substituted pyridine derivative used as a building block in the
synthesis of various chemical entities, particularly in the pharmaceutical and agrochemical
industries. As with any chemical reagent, a comprehensive understanding of its potential
hazards and the implementation of appropriate safety precautions are paramount to ensure the
well-being of laboratory personnel and the integrity of research. This guide provides an in-depth
overview of the known safety information, handling procedures, and emergency responses
related to 3-Methylisonicotinonitrile.

Hazard Identification and Classification

While specific quantitative toxicity data for 3-Methylisonicotinonitrile is not readily available in
public databases, information from structurally similar compounds and supplier safety data
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sheets indicates that it should be handled as a hazardous substance. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

H319: Causes serious eye

Eye Irritation 2A o
irritation.
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.
Hazardous to the Aquatic o
3 H402: Harmful to aquatic life.

Environment (Acute)

Note: This classification is based on data for structurally related compounds and should be
used as a precautionary guideline.

Physical and Chemical Properties Relevant to
Safety

Understanding the physical and chemical properties of a substance is crucial for safe handling
and storage.

Table 2: Physical and Chemical Properties
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Property

Value

Molecular Formula

C7HeN2[1]

Molecular Weight 118.14 g/mol [1]
Appearance Solid

Melting Point 42-44 °C

Boiling Point 204 °C

Solubility No data available

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 3-

Methylisonicotinonitrile to prevent direct contact and inhalation.

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes and
dust that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Provides a barrier against skin
contact, which can cause

irritation.

Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Minimizes skin exposure to

accidental spills.

Respiratory Protection

Use in a well-ventilated area or

a certified chemical fume hood.

If ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

iS necessary.

Protects the respiratory tract

from irritating dust and vapors.
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Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize exposure risks.

Handling

e Engineering Controls: Handle 3-Methylisonicotinonitrile in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation of dust or vapors.

o Procedural Controls: Avoid generating dust. Use appropriate tools for transferring the solid.
Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands thoroughly
after handling.

e Preventing Contamination: Keep containers tightly closed when not in use.

Storage

» Conditions: Store in a cool, dry, and well-ventilated area.

e Incompatibilities: Keep away from strong oxidizing agents and strong acids.
o Container: Store in the original, tightly sealed container.
Emergency Procedures and First Aid

In the event of an exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures
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Exposure Route First Aid Protocol

Move the affected person to fresh air. If
) breathing is difficult, provide oxygen. If not
Inhalation . . i o
breathing, give artificial respiration. Seek

immediate medical attention.

Immediately flush the skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact _ _ o
contaminated clothing and shoes. If irritation

persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Experimental Protocols for Safety Assessment

While specific toxicological studies for 3-Methylisonicotinonitrile are not publicly available,
the following are standardized protocols that would be used to assess its acute toxicity and
irritation potential.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(OECD Guideline 425)

Objective: To determine the acute oral toxicity (LD50) of a substance.
Methodology:

» Animal Model: Typically, a single sex of rats (usually females as they are often slightly more
sensitive) is used.
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» Dosing: A single animal is dosed with the test substance at a starting dose level selected
from a series of five fixed dose levels (5, 50, 300, 2000 mg/kg body weight).

e Observation: The animal is observed for signs of toxicity for up to 14 days.

e Sequential Dosing: Based on the outcome (survival or death), the dose for the next animal is
adjusted up or down. This process is continued until a stopping criterion is met.

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
outcomes of the sequentially dosed animals.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Guideline 439)

Objective: To identify substances that are irritating to the skin.
Methodology:

o Test System: A reconstructed human epidermis model, which is a three-dimensional tissue
construct that mimics the biochemical and physiological properties of the upper parts of the
human skin.

o Application: The test substance is applied topically to the surface of the skin tissue model.

o Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.g.,
60 minutes), after which it is rinsed and incubated for a post-exposure period (e.g., 42
hours).

 Viability Assessment: The viability of the tissue is determined using a cell viability assay,
most commonly the MTT assay. In this assay, viable cells reduce the yellow MTT tetrazolium
salt to a purple formazan product, which is then quantified by measuring its absorbance.

» Prediction Model: A substance is classified as a skin irritant if the mean tissue viability is
reduced below a certain threshold (typically < 50%) compared to the negative control.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD Guideline 492)
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Objective: To identify substances that have the potential to cause serious eye damage or eye
irritation.

Methodology:

e Test System: A reconstructed human cornea-like epithelium model, which is a non-
keratinized, multi-layered epithelial tissue construct.

o Application: The test substance is applied directly to the epithelial surface of the cornea
model.

o Exposure and Incubation: The tissue is exposed for a specified duration, followed by a post-
exposure incubation period.

 Viability Assessment: Similar to the skin irritation test, cell viability is measured, typically
using the MTT assay.

o Classification: The substance is classified based on the reduction in tissue viability. Different
thresholds are used to distinguish between non-irritants, irritants, and substances causing
serious eye damage.

Visualized Workflows

The following diagrams illustrate key safety and handling procedures for 3-
Methylisonicotinonitrile.
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Preparation Handling Post-Handling

Review SDS |—>| Don Appropriate PPE |»4|—| Work in Fume Hood |—>| Weigh/Transfer Compound |»4|—| Clean Work Area |—> Dispose of Waste Properly |—>| Doff PPE and Wash Hands

»” X
Inhalation Skin Contact Eye Contact Ingestion
= .4 X D N
Move to Fresh Air Flush with Soap & Water (15 min) Rinse Eyes with Water (15 min) Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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